Cas no 1239591-03-7 (1-Bromo-3-fluoro-2-methoxy-4-methylbenzene)

• Product Name: 1-Bromo-3-fluoro-2-methoxy-4-methylbenzene
• CAS No: 1239591-03-7
• MF: C₈H₈BrFO
• MW: 219.050925254822
• MDL: MFCD19105383
• CID: 4564190
• PubChem ID: 74891111
• Update Time: 2025-05-28

1-Bromo-3-fluoro-2-methoxy-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-fluoro-2-methoxy-4-methylbenzene
• Y3930
• 1239591-03-7
• SCHEMBL15257910
• E91810
• AB91700
• BS-30367
• CS-0195165
• 1-Bromo-3-fluoro-2-methoxy-4-methyl-benzene
• AKOS027282778
• MFCD19105383

• MDL： MFCD19105383
• Inchi： 1S/C8H8BrFO/c1-5-3-4-6(9)8(11-2)7(5)10/h3-4H,1-2H3
• InChI Key： PQSTUQXJYKRMEM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1OC)F

Computed Properties

• Exact Mass: 217.97426g/mol
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2

Additional information on 1-Bromo-3-fluoro-2-methoxy-4-methylbenzene

Recent Advances in the Application of 1-Bromo-3-fluoro-2-methoxy-4-methylbenzene (CAS: 1239591-03-7) in Chemical and Pharmaceutical Research

1-Bromo-3-fluoro-2-methoxy-4-methylbenzene (CAS: 1239591-03-7) is a halogenated aromatic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its versatile applications as a building block in organic synthesis and drug development. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

Recent studies have highlighted the role of 1-Bromo-3-fluoro-2-methoxy-4-methylbenzene as a key intermediate in the synthesis of complex molecules, particularly in the development of novel pharmaceuticals. Its unique structural features, including the bromo and fluoro substituents, make it a valuable precursor for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biologically active compounds. Researchers have successfully employed this compound in the synthesis of potential kinase inhibitors and antimicrobial agents, demonstrating its broad applicability in medicinal chemistry.

In addition to its synthetic utility, 1-Bromo-3-fluoro-2-methoxy-4-methylbenzene has been investigated for its direct biological effects. A 2023 study published in the Journal of Medicinal Chemistry explored its incorporation into small-molecule probes targeting bacterial enzymes, revealing promising inhibitory activity against resistant strains. The compound's methoxy and methyl groups were found to enhance binding affinity to target proteins, suggesting its potential as a scaffold for antibiotic development.

From a pharmaceutical perspective, the stability and reactivity of 1-Bromo-3-fluoro-2-methoxy-4-methylbenzene under physiological conditions have been a subject of recent investigation. Advanced computational modeling and in vitro studies have provided insights into its metabolic pathways, which are critical for assessing its suitability as a drug precursor. These studies have identified potential metabolites and evaluated their safety profiles, contributing to the compound's growing reputation as a valuable tool in early-stage drug discovery.

Looking forward, researchers are exploring novel derivatization strategies for 1-Bromo-3-fluoro-2-methoxy-4-methylbenzene to expand its applications in targeted drug delivery systems. Its structural flexibility allows for modifications that can improve solubility, bioavailability, and tissue specificity—key factors in modern pharmaceutical development. As the demand for innovative chemical entities continues to rise in the pharmaceutical industry, this compound is poised to play an increasingly important role in the discovery of next-generation therapeutics.